Cas no 64665-56-1 (2-aminoethanol, compound with methyl-1H-benzotriazole (1:1))

• Product Name: 2-aminoethanol, compound with methyl-1H-benzotriazole (1:1)
• CAS No: 64665-56-1
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 1680473
• PubChem ID: 6454937
• Update Time: 2025-04-21

2-aminoethanol, compound with methyl-1H-benzotriazole (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-aminoethanol, compound with methyl-1H-benzotriazole (1:1)
• 2-aminoethanol - 4-methyl-2H-benzotriazole (1:1)
• 2-Aminoethan-1-ol--7-methyl-1H-benzotriazole (1/1)
• 64665-56-1
• HEFHMARJQCTOLC-UHFFFAOYSA-N
• DTXSID60983284
• EINECS 265-003-3

• Inchi： 1S/C7H7N3.C2H7NO/c1-5-3-2-4-6-7(5)9-10-8-6;3-1-2-4/h2-4H,1H3,(H,8,9,10);4H,1-3H2
• InChI Key： HEFHMARJQCTOLC-UHFFFAOYSA-N
• SMILES： OCCN.N1=C2C(C=CC=C2C)=NN1

Computed Properties

• Exact Mass: 194.11692
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 76.96